(4Z)-4-[(1-cyclohexyl-2,5-dimethyl-1H-pyrrol-3-yl)methylidene]-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one

• Molecular Formula: C23H27N3O
• Molecular Weight: 361.5 g/mol
• IUPAC Name: (4Z)-4-[(1-cyclohexyl-2,5-dimethylpyrrol-3-yl)methylidene]-5-methyl-2-phenylpyrazol-3-one
• InChI: InChI=1S/C23H27N3O/c1-16-14-19(18(3)25(16)20-10-6-4-7-11-20)15-22-17(2)24-26(23(22)27)21-12-8-5-9-13-21/h5,8-9,12-15,20H,4,6-7,10-11H2,1-3H3/b22-15-
• InChI Key: UJPMFCVTDGRYBL-JCMHNJIXSA-N
• Isomeric SMILES: CC1=CC(=C(N1C2CCCCC2)C)/C=C\3/C(=NN(C3=O)C4=CC=CC=C4)C
• Canonical SMILES: CC1=CC(=C(N1C2CCCCC2)C)C=C3C(=NN(C3=O)C4=CC=CC=C4)C

Description

(4Z)-4-[(1-CYCLOHEXYL-2,5-DIMETHYL-1H-PYRROL-3-YL)METHYLIDENE]-3-METHYL-1-PHENYL-4,5-DIHYDRO-1H-PYRAZOL-5-ONE is a complex organic compound with a unique structure that combines a pyrrole ring, a pyrazolone ring, and various substituents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4Z)-4-[(1-CYCLOHEXYL-2,5-DIMETHYL-1H-PYRROL-3-YL)METHYLIDENE]-3-METHYL-1-PHENYL-4,5-DIHYDRO-1H-PYRAZOL-5-ONE typically involves multi-step organic reactions. One common approach is to start with the synthesis of the pyrrole ring, followed by the formation of the pyrazolone ring.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow chemistry can enhance the efficiency and yield of the production process. Additionally, purification techniques such as crystallization and chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

(4Z)-4-[(1-CYCLOHEXYL-2,5-DIMETHYL-1H-PYRROL-3-YL)METHYLIDENE]-3-METHYL-1-PHENYL-4,5-DIHYDRO-1H-PYRAZOL-5-ONE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions, where one of its substituents is replaced by another group.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled conditions, including specific temperatures, solvents, and catalysts .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines. Substitution reactions can result in a variety of derivatives with different functional groups .

Scientific Research Applications

(4Z)-4-[(1-CYCLOHEXYL-2,5-DIMETHYL-1H-PYRROL-3-YL)METHYLIDENE]-3-METHYL-1-PHENYL-4,5-DIHYDRO-1H-PYRAZOL-5-ONE has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including drug development.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of (4Z)-4-[(1-CYCLOHEXYL-2,5-DIMETHYL-1H-PYRROL-3-YL)METHYLIDENE]-3-METHYL-1-PHENYL-4,5-DIHYDRO-1H-PYRAZOL-5-ONE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• (2E)-3-(1-CYCLOHEXYL-2,5-DIMETHYL-1H-PYRROL-3-YL)ACRYLIC ACID
• (1-CYCLOHEXYL-2,5-DIMETHYL-1H-PYRROL-3-YL)METHANOL

Uniqueness

(4Z)-4-[(1-CYCLOHEXYL-2,5-DIMETHYL-1H-PYRROL-3-YL)METHYLIDENE]-3-METHYL-1-PHENYL-4,5-DIHYDRO-1H-PYRAZOL-5-ONE is unique due to its specific combination of functional groups and structural features.